Cas no 882748-25-6 (1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone)

• Product Name: 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone
• CAS No: 882748-25-6
• CID: 3031059
• Update Time: 2025-06-09

1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-3-[4-(SEC-BUTYL)ANILINO]-1-PROPANONE
• SALOR-INT L171034-1EA
• 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone

1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone: A Comprehensive Overview

The compound 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone (CAS No: 882748-25-6) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromophenyl group, a sec-butyl substituent, and a propanone backbone. The combination of these functional groups makes it a versatile molecule with intriguing properties.

Recent studies have highlighted the importance of bromophenyl groups in enhancing the pharmacokinetic properties of drugs. The presence of the bromophenyl group in this compound suggests that it may exhibit improved bioavailability and stability, making it a promising candidate for drug development. Additionally, the sec-butyl substituent contributes to the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins.

The propanone backbone of 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone serves as a platform for further chemical modifications. This feature allows chemists to explore various synthetic pathways to tailor the molecule's properties for specific applications. For instance, the propanone group can undergo condensation reactions, enabling the creation of more complex structures with enhanced functionality.

One of the most exciting developments in the study of this compound is its potential role in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its lipophilic nature to improve drug solubility and delivery efficiency. This application has garnered significant attention due to the increasing demand for effective drug delivery solutions in the pharmaceutical industry.

Moreover, 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone has shown promise in catalytic applications. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This property has implications for both academic research and industrial processes, where efficient catalysis is critical for large-scale production.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and condensation reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater efficiency.

The stability and reactivity of 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone under various conditions have also been extensively studied. These studies have revealed that the compound exhibits good thermal stability and resistance to oxidative degradation, making it suitable for use in high-temperature applications. However, its reactivity towards nucleophilic attack suggests that care must be taken during storage and handling to prevent unintended side reactions.

In conclusion, 1-(4-Bromophenyl)-3-4-(sec-butyl)anilino-1-propanone (CAS No: 882748-25-6) is a multifaceted compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.